5-Amino-6-(methylamino)pyrimidine-4-thiol

• IUPAC Name: 5-amino-6-(methylamino)-1H-pyrimidine-4-thione
• InChI: InChI=1S/C5H8N4S/c1-7-4-3(6)5(10)9-2-8-4/h2H,6H2,1H3,(H2,7,8,9,10)
• InChI Key: CSRKVKSYIGUWJE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=S)N=CN1)N
• Molecular Formula: C5H8N4S
• DSSTOX Substance ID: DTXSID30354003
• Molecular Weight: 156.21 g/mol
• CAS No.: 52602-72-9

Description

5-Amino-6-(methylamino)pyrimidine-4-thiol is a heterocyclic compound that belongs to the pyrimidine family Pyrimidines are aromatic heterocyclic compounds containing nitrogen atoms at positions 1 and 3 of the six-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-6-(methylamino)pyrimidine-4-thiol typically involves multi-step reactions starting from readily available precursorsThe reaction conditions often require the use of solvents like ethanol and catalysts such as hydrochloric acid to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound are less documented, but they likely involve similar synthetic routes with optimizations for large-scale production. This may include the use of continuous flow reactors and more efficient catalysts to increase yield and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

5-Amino-6-(methylamino)pyrimidine-4-thiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides.

Reduction: The compound can be reduced to modify the amino groups.

Substitution: The amino and thiol groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

Oxidation: Disulfides.

Reduction: Modified amino derivatives.

Substitution: Various substituted pyrimidine derivatives.

Scientific Research Applications

5-Amino-6-(methylamino)pyrimidine-4-thiol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Amino-6-(methylamino)pyrimidine-4-thiol involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s thiol group can form covalent bonds with cysteine residues in proteins, leading to alterations in protein function. Additionally, the amino groups can participate in hydrogen bonding and electrostatic interactions with various biomolecules .

Comparison with Similar Compounds

Similar Compounds

2-Amino-4,6-dichloropyrimidine: Known for its inhibitory effects on nitric oxide production.

Triazole-pyrimidine hybrids: Exhibited neuroprotective and anti-inflammatory properties.

Uniqueness

5-Amino-6-(methylamino)pyrimidine-4-thiol is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its thiol group, in particular, allows for unique interactions with proteins and other biomolecules, setting it apart from other pyrimidine derivatives .